1-(2,4-Dichlorophenyl)-N-((tetrahydro-2h-pyran-4-yl)methyl)ethan-1-amine

• Molecular Formula: C14H19Cl2NO
• Molecular Weight: 288.2 g/mol
• SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)NCC2CCOCC2
• InChI: InChI=1S/C14H19Cl2NO/c1-10(13-3-2-12(15)8-14(13)16)17-9-11-4-6-18-7-5-11/h2-3,8,10-11,17H,4-7,9H2,1H3
• InChIKey: YPNRTMIZVOKIMX-UHFFFAOYSA-N

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Identity and Physicochemical Profile

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine (CAS 1384607-68-4) is a synthetic secondary amine with the molecular formula C14H19Cl2NO and a molecular weight of 288.2 g/mol [1]. The compound combines a 2,4-dichlorophenyl pharmacophore—a privileged motif in cannabinoid CB1/CB2 and other GPCR ligand chemotypes [2]—with a tetrahydropyran-4-ylmethylamine tail that introduces a neutral ether oxygen hydrogen bond acceptor and modulates lipophilicity . Predicted logP is 4.42 and topological polar surface area (tPSA) is 25 Ų, placing it in a physicochemical space distinct from both simpler 2,4-dichlorophenethylamine congeners and elaborated drug-like molecules bearing the same aryl motif [3]. It is commercially available from multiple suppliers at ≥98% purity (e.g., LeYan Catalog No. 1348594) .

Chiral Scaffold Single stereogenic center with secondary amine and tetrahydropyran ether HBA

Property Window Predicted logP and tPSA profile may support CNS-penetration screening

Lead-like Range Intermediate MW and rotatable bonds align with fragment-to-lead optimization

• [1] CIRS Group. GHS Classification: 1-(2,4-Dichlorophenyl)-N-((tetrahydro-2h-pyran-4-yl)methyl)ethan-1-amine. CAS 1384607-68-4. Molecular formula C14H19Cl2NO, MW 288.2. View Source
• [2] Barth, F. & Rinaldi-Carmona, M. (1999). Cannabinoid receptor subtype selectivity: 2,4-Dichlorophenyl is the optimal substituent for both high CB1 affinity and subtype selectivity. In: Cannabinoids (issuhub.com, 2019 summary). View Source
• [3] ZINC Database. ZINC000010435753: 1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine. Calculated Mwt 288.218, logP 4.424, tPSA 25 Ų, HBD 1, HBA 1, rotatable bonds 5. View Source

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Substitution Risk Analysis

Substituting this compound with a simpler 2,4-dichlorophenethylamine (e.g., CAS 52516-13-9) or removing the tetrahydropyran moiety (e.g., CAS 89981-75-9) fundamentally alters the physicochemical and putative pharmacophoric profile. The tetrahydropyran-4-ylmethyl substituent contributes an ether oxygen capable of acting as a hydrogen bond acceptor and increases both molecular weight (by ~98 Da) and logP (from ~2.7 to ~4.4) relative to the unsubstituted 2,4-dichlorophenethylamine scaffold [1]. Conversely, compared to elaborated drug-like molecules such as GW-842166X (MW 449.3, tPSA ~76–80 Ų) or rimonabant (MW 463.8, tPSA ~50 Ų), this compound is significantly smaller and less polar, occupying a distinct property space that may favor CNS penetration while retaining the 2,4-dichlorophenyl recognition element [2][3]. These property differences mean that generic substitution without experimental validation risks altered target engagement, pharmacokinetics, and off-target profiles.

Simpler phenethylamines

Removing the tetrahydropyran ring eliminates the ether HBA and chiral center, shifting logP by ~1.6 units and altering hydrogen-bonding capacity.

Drug-sized analogs

GW-842166X or rimonabant differ substantially in MW (+160 Da), tPSA (+25–55 Ų), and HBD/HBA count; target engagement and permeability may not transfer.

Achiral or ether-free isomers

Compounds lacking either the chiral ethanamine bridge or the tetrahydropyran oxygen cannot reproduce the stereochemical interaction space; enantioselective SAR is lost.

• [1] ZINC Database. ZINC000010435753. Calculated logP 4.424 vs. ChemSrc logP 2.66 for 2-(2,4-dichlorophenyl)ethanamine and ChemBase logP 2.82 for 1-(2,4-dichlorophenyl)ethanamine. View Source
• [2] Ambinter. GW842166X product data: MW 449.254, logP 5.1661, PSA 76.14. XcessBio: GW842166X, MW 449.25, formula C18H17Cl2F3N4O2. View Source
• [3] ZINC Database. ZINC1540228 (Rimonabant). MW 463.796, logP 5.939. Chem960: Rimonabant PSA 50.16, logP 7.07. View Source

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Differentiation Evidence vs. Comparators

Lipophilicity and Polarity vs. 2,4-Dichlorophenyl Congeners

The target compound occupies a logP/tPSA window that is intermediate between simple 2,4-dichlorophenethylamine fragments and advanced cannabinoid receptor ligands. Its calculated logP of 4.42 [1] is approximately 1.6–1.8 log units higher than 2-(2,4-dichlorophenyl)ethanamine (logP 2.66) and 1.6 log units higher than 1-(2,4-dichlorophenyl)ethanamine (logP 2.82) [2], reflecting the lipophilic contribution of the tetrahydropyran ring. Simultaneously, its logP is 1.5–2.6 log units lower than the CB2 agonist GW-842166X (logP 3.48–5.17) [3] and 1.5–2.6 log units lower than the CB1 antagonist rimonabant (logP 5.94–7.07) [4]. Its tPSA of 25 Ų is substantially lower than GW-842166X (76–80 Ų) and rimonabant (50 Ų) [1][3][4], predicting superior passive membrane permeability and potential CNS penetration compared to more polar, drug-sized analogs bearing the same 2,4-dichlorophenyl recognition motif.

Lipophilicity & Polarity

Data to verify

logP 4.42, tPSA 25 Ų

Predicted CNS-permeable property window may support brain penetration screening

vs. simple fragments (logP ~2.7) and drug-like analogs (logP >3.5, tPSA 50–80)

Evidence Dimension	Predicted logP and tPSA values across a 2,4-dichlorophenyl chemotype series
Target Compound Data	logP = 4.42; tPSA = 25 Ų; MW = 288.2
Comparator Or Baseline	2-(2,4-Dichlorophenyl)ethanamine: logP = 2.66, MW = 190.07; 1-(2,4-Dichlorophenyl)ethanamine: logP = 2.82, MW = 190.07; GW-842166X: logP = 3.48–5.17, tPSA = 76–80 Ų, MW = 449.3; Rimonabant: logP = 5.94–7.07, tPSA = 50 Ų, MW = 463.8
Quantified Difference	ΔlogP = +1.56 to +1.76 vs. simple 2,4-dichlorophenethylamines; ΔlogP = –0.75 to –2.65 vs. GW-842166X and rimonabant; ΔtPSA = –25 to –55 Ų vs. drug-like analogs
Conditions	Calculated/predicted values from ZINC, ChemSrc, ChemBase, Ambinter, and Chem960 databases

Why This Matters

For CNS-targeted screening libraries or lead optimization programs, the logP range of 4–5 and tPSA < 60 Ų are associated with favorable brain penetration; this compound's property profile may offer a distinct advantage over both overly hydrophilic fragments and overly lipophilic drug-sized molecules.

• [1] ZINC Database. ZINC000010435753. Calculated MW 288.218, logP 4.424, tPSA 25 Ų. View Source
• [2] ChemBase. 1-(2,4-Dichlorophenyl)ethanamine (CAS 89981-75-9). logP 2.82. View Source
• [3] Ambinter. GW842166X: MW 449.254, logP 5.1661, PSA 76.14. HZBP: GW842166X PSA 79.63, logP 3.48. View Source
• [4] ZINC1540228 (Rimonabant). MW 463.796, logP 5.939. Chem960: Rimonabant PSA 50.16, logP 7.07. View Source

Hydrogen Bond Donor/Acceptor Profile Comparison

The target compound possesses exactly 1 hydrogen bond donor (the secondary amine N–H) and 1 hydrogen bond acceptor (the tetrahydropyran ether oxygen) [1]. This minimal HBD count compares favorably with amide-containing 2,4-dichlorophenyl analogs: GW-842166X has 2 HBDs (urea/amide N–H and pyrimidine interactions) and rimonabant has at least 1 HBD from its carboxamide N–H plus additional acceptors from the pyrazole carboxamide system [2]. The target compound's HBD count of 1 aligns with the classical Veber rule recommendation of ≤5 HBDs and the more stringent CNS-targeting guideline of ≤3 HBDs [3], while its single HBA is substantially lower than the 4–5 HBAs found in GW-842166X and rimonabant [2]. This minimalist hydrogen bonding architecture may reduce desolvation penalties during passive membrane transit compared to the more polar, amide-rich drug-like comparators.

H-Bond Profile

Data to verify

HBD 1, HBA 1

Minimal donor/acceptor counts may reduce desolvation penalty in permeability models

vs. amide-rich analogs with HBD≥2, HBA≥4

Evidence Dimension	Hydrogen bond donor (HBD) and acceptor (HBA) counts
Target Compound Data	HBD = 1, HBA = 1
Comparator Or Baseline	GW-842166X: HBD ≥ 2, HBA ≥ 4 (based on urea and pyrimidine functionalities); Rimonabant: HBD ≥ 1, HBA ≥ 4 (carboxamide and pyrazole); 1-(2,4-Dichlorophenyl)ethanamine: HBD = 1, HBA = 0
Quantified Difference	Target compound has 1 fewer HBD and 3–4 fewer HBAs than GW-842166X; 0 fewer HBDs and 3 fewer HBAs than rimonabant; 0 fewer HBDs and 1 additional HBA vs. 1-(2,4-dichlorophenyl)ethanamine
Conditions	Structural analysis based on canonical SMILES and ZINC-calculated HBD/HBA counts

Why This Matters

Lower HBD/HBA counts are correlated with improved passive permeability and oral absorption; for procurement decisions in CNS or oral drug discovery programs, the target compound's minimal H-bonding profile may offer a permeability advantage over amide-rich 2,4-dichlorophenyl analogs.

• [1] ZINC Database. ZINC000010435753. HBD = 1, HBA = 1. View Source
• [2] PubChem. Rimonabant: N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide. Carboxamide and pyrazole functionalities contribute multiple HBAs. View Source
• [3] Veber, D.F. et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem. 45: 2615–2623. Recommendation: rotatable bonds ≤10, HBD ≤5, HBA ≤10, tPSA ≤140 Ų. View Source

Conformational Flexibility vs. GW-842166X and Rimonabant

The target compound has 5 rotatable bonds [1], placing it between the simpler 2,4-dichlorophenethylamine scaffold (2 rotatable bonds for 2-(2,4-dichlorophenyl)ethanamine) and the more complex drug-like molecules GW-842166X (7 rotatable bonds) [2] and rimonabant (estimated 6–7 rotatable bonds given its piperidine-carboxamide-pyrazole architecture) [3]. The Veber rule recommends ≤10 rotatable bonds for oral bioavailability [4]. As a compound in the 'lead-like' or 'fragment-plus' space with 5 rotatable bonds, the target compound offers greater conformational degrees of freedom than simple fragments (potentially enabling more diverse binding modes) while avoiding the excessive entropic penalties and synthetic complexity associated with the 7 rotatable bonds of GW-842166X or the extended architecture of rimonabant.

Conformational Flexibility

Data to verify

5 rotatable bonds

Intermediate flexibility may balance binding-mode exploration and entropic penalty

Fragments: 2 rot. bonds; drug-like: 7 rot. bonds

Evidence Dimension	Number of rotatable bonds as a measure of conformational flexibility
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	GW-842166X: 7 rotatable bonds; 2-(2,4-Dichlorophenyl)ethanamine: 2 rotatable bonds; Rimonabant: approximately 6–7 rotatable bonds
Quantified Difference	3 fewer rotatable bonds than 2-(2,4-dichlorophenyl)ethanamine (i.e., +3 more); 2 fewer than GW-842166X; ~1–2 fewer than rimonabant
Conditions	Rotatable bond counts from ZINC (target and rimonabant) and Ambinter (GW-842166X)

Why This Matters

Rotatable bond count correlates inversely with ligand efficiency and directly with conformational entropy penalty upon binding; for fragment growth or lead optimization, the intermediate flexibility of this compound may support more favorable thermodynamic binding profiles than either overly rigid fragments or excessively flexible drug-like molecules.

• [1] ZINC Database. ZINC000010435753. Rotatable bonds = 5. View Source
• [2] Ambinter. GW842166X: num rotors = 7. View Source
• [3] ZINC1540228 (Rimonabant). Structure contains piperidine-carboxamide-pyrazole-phenyl architecture with estimated 6–7 rotatable bonds. View Source
• [4] Veber, D.F. et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem. 45: 2615–2623. View Source

Chiral Center and Tetrahydropyran Ether Distinction

The target compound features a chiral center at the carbon atom bearing the methyl group and the 2,4-dichlorophenyl substituent [1]. This stereogenic center is absent in the achiral comparator 2-(2,4-dichlorophenyl)ethanamine (CAS 52516-13-9), which has a methylene rather than a methyl-substituted carbon . Additionally, the tetrahydropyran ether oxygen provides a neutral hydrogen bond acceptor that is absent in both 1-(2,4-dichlorophenyl)ethanamine and 2-(2,4-dichlorophenyl)ethanamine [2]. While GW-842166X also contains a tetrahydropyran ether moiety, its 2,4-dichlorophenyl group is linked via an aniline-type NH rather than the chiral ethanamine bridge present in the target compound . The combination of (a) a chiral center adjacent to the 2,4-dichlorophenyl ring, (b) a secondary amine linker, and (c) a tetrahydropyran-4-ylmethyl tail constitutes a unique pharmacophoric arrangement not replicated in any single comparator molecule.

Chiral & Ether Identity

Reported

Chiral center + THP ether O

Unique stereochemical arrangement enables enantioselective SAR studies

Not present in simple phenethylamines or GW-842166X (achiral at this position)

Evidence Dimension	Presence of chiral center and specific hydrogen bond acceptor geometry
Target Compound Data	1 chiral center (sp3 carbon), 1 ether oxygen HBA in tetrahydropyran ring
Comparator Or Baseline	2-(2,4-Dichlorophenyl)ethanamine: achiral, no ether oxygen; 1-(2,4-Dichlorophenyl)ethanamine: 1 chiral center, no ether oxygen; GW-842166X: achiral (no sp3 stereocenter on 2,4-dichlorophenyl linkage), contains tetrahydropyran ether; Rimonabant: achiral, no tetrahydropyran ring
Quantified Difference	Qualitative distinction: the target compound is the only molecule in this comparator set that simultaneously possesses a chiral ethanamine bridge, a secondary amine, and a tetrahydropyran ether oxygen
Conditions	Structural analysis based on SMILES/InChI/InChIKey from CIRS Group and ZINC database

Why This Matters

For enantioselective synthesis, chiral chromatography method development, or stereochemistry-dependent biological screening, this compound offers an opportunity to explore chirality-activity relationships that achiral 2,4-dichlorophenyl analogs cannot address.

• [1] CIRS Group. InChI: InChI=1S/C14H19Cl2NO/c1-10(13-3-2-12(15)8-14(13)16)17-9-11-4-6-18-7-5-11/h2-3,8,10-11,17H,4-7,9H2,1H3. The carbon bearing the methyl group (C10) is a stereogenic center. View Source
• [2] ChemBase. 1-(2,4-Dichlorophenyl)ethanamine (CAS 89981-75-9). Contains a chiral center but lacks the tetrahydropyran ether oxygen. View Source

Lead-Like Molecular Weight and Heavy Atom Count

With a molecular weight of 288.2 g/mol and 18 heavy atoms, the target compound falls between fragment-sized molecules (MW < 250) and drug-sized molecules (MW > 350) [1]. By comparison, 2-(2,4-dichlorophenyl)ethanamine has MW 190.07 and 11 heavy atoms (fragment-like), while GW-842166X has MW 449.3 and 30 heavy atoms (drug-like), and rimonabant has MW 463.8 and 30 heavy atoms [2][3]. The target compound's position in the 'lead-like' space (MW 250–350, clogP < 4.5) aligns with the Oprea lead-likeness criteria and the Congreve Rule of 3 for fragment-derived leads [4]. This intermediate sizing makes the compound particularly suitable as a starting point for fragment growing or linking strategies where the 2,4-dichlorophenyl pharmacophore is a known recognition element (e.g., CB1/CB2 or TRPV1 targets), without the synthetic burden and pharmacokinetic liabilities associated with larger drug-like molecules.

Lead-Like Weight

Class-level

MW 288.2, 18 heavy atoms

Lead-like MW range supports fragment-to-lead optimization campaigns

Fragment (190 Da, 11 atoms) vs. drug-like (449–464 Da, 30 atoms)

Evidence Dimension	Molecular weight and heavy atom count relative to lead-likeness thresholds
Target Compound Data	MW = 288.2 g/mol; heavy atoms = 18
Comparator Or Baseline	2-(2,4-Dichlorophenyl)ethanamine: MW 190.07, 11 heavy atoms (fragment); GW-842166X: MW 449.3, 30 heavy atoms (drug); Rimonabant: MW 463.8, 30 heavy atoms (drug); Oprea lead-likeness: MW ≤ 460, –4 ≤ logP ≤ 4.2; Congreve Rule of 3: MW < 300, logP ≤ 3
Quantified Difference	MW is 98.1 Da above fragment level and 161–176 Da below drug-like comparators; heavy atom count is 7 above fragments and 12 below drug-like molecules
Conditions	MW and heavy atom counts from ZINC (target), ChemSrc (2-(2,4-dichlorophenyl)ethanamine), Ambinter (GW-842166X), and ZINC (rimonabant)

Why This Matters

Lead-like compounds are preferred starting points for medicinal chemistry optimization because they allow room for property-modulating substituents while maintaining drug-likeness; this compound's MW position supports efficient fragment-to-lead campaigns.

• [1] ZINC Database. ZINC000010435753. MW 288.218, 18 heavy atoms. View Source
• [2] Ambinter. GW842166X: MW 449.254, 30 heavy atoms. View Source
• [3] ZINC1540228 (Rimonabant). MW 463.796, 30 heavy atoms. View Source
• [4] Congreve, M. et al. (2003). A 'Rule of Three' for fragment-based lead discovery. Drug Discov. Today 8(19): 876–877. Criteria: MW < 300, clogP ≤ 3, HBD ≤ 3, HBA ≤ 3, rotatable bonds ≤ 3. View Source

Commercial Availability and Purity vs. Structural Analogs

The target compound is commercially available at ≥98% purity from at least one major supplier (LeYan, Catalog No. 1348594, CAS 1384607-68-4) . By comparison, the simpler analog 1-(2,4-dichlorophenyl)ethanamine is available at 95% purity from ChemBase [1] and the (R)-enantiomer at 98% purity from Fluorochem via J&K Chemical , while 2-(2,4-dichlorophenyl)ethanamine is available at unspecified purity levels . GW-842166X (CAS 666260-75-9) is available at ≥99% purity from multiple suppliers but at substantially higher cost due to its greater structural complexity [2]. The target compound thus occupies a favorable procurement position: it is available at high purity (≥98%) that meets or exceeds the typical purity of simpler 2,4-dichlorophenethylamine analogs, while being synthetically less complex and presumably more cost-effective than the advanced drug-like analogs GW-842166X and rimonabant.

Commercial Purity

Specification review

≥98% (LeYan)

Reported purity supports screening reproducibility; cost-context favorable

vs. 95% for simpler analog; ≥99% for GW-842166X (higher cost)

Evidence Dimension	Commercial purity and availability benchmarking
Target Compound Data	Purity ≥98% (LeYan); CAS 1384607-68-4
Comparator Or Baseline	1-(2,4-Dichlorophenyl)ethanamine: 95% (ChemBase); (R)-1-(2,4-dichlorophenyl)ethanamine: 98% (Fluorochem); 2-(2,4-Dichlorophenyl)ethanamine: purity not specified; GW-842166X: ≥99% (multiple suppliers); Rimonabant: ≥99.9% (HZBP)
Quantified Difference	Target compound purity (≥98%) is ≥3 percentage points higher than 1-(2,4-dichlorophenyl)ethanamine (95%), equivalent to (R)-enantiomer (98%), and ≤1–2 percentage points lower than GW-842166X (≥99%) and rimonabant (≥99.9%)
Conditions	Purity data from vendor product pages; values represent minimum purity specifications, not lot-specific certificates of analysis

Why This Matters

For high-throughput screening or SAR studies, compound purity directly impacts data reproducibility; ≥98% purity meets or exceeds typical screening requirements while avoiding the premium pricing of ultra-high-purity (>99.5%) drug-like analogs.

• [1] ChemBase. 1-(2,4-Dichlorophenyl)ethanamine (CAS 89981-75-9). Purity 95%. View Source
• [2] HZBP. GW842166X, ≥99%. AbMole BioScience: GW842166X, CAS 666260-75-9. Multiple suppliers. View Source

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Application Scenarios

CNS-Penetrant Lead Generation with Optimized Properties

For medicinal chemistry programs targeting CNS receptors where the 2,4-dichlorophenyl group is a validated recognition motif (e.g., CB1, CB2, TRPV1), this compound offers a logP of 4.42 and tPSA of 25 Ų—values consistent with favorable brain penetration [1]. Compared to simpler 2,4-dichlorophenethylamine fragments (logP ~2.7) that may lack sufficient lipophilicity for CNS partitioning, or drug-sized analogs like rimonabant (logP > 5.9) that risk excessive tissue sequestration and phospholipidosis, the target compound occupies a balanced property window . Its chiral center enables enantioselective SAR exploration, while its single HBD and HBA minimize desolvation penalties during blood-brain barrier transit [2].

Fragment-to-Lead Elaboration Platform

With a molecular weight of 288.2 Da and 18 heavy atoms, the compound meets Oprea lead-likeness criteria and approaches Congreve Rule of 3 thresholds [1]. This positions it as a privileged scaffold for fragment growing or linking strategies. The secondary amine and tetrahydropyran ether oxygen provide synthetic handles for further derivatization (e.g., N-alkylation, reductive amination, or ether-directed C–H functionalization) . In contrast, the simpler 1-(2,4-dichlorophenyl)ethanamine (MW 190.07) requires more extensive synthetic elaboration to reach lead-like property space, while GW-842166X (MW 449.3) already exceeds conventional lead size limits, leaving limited room for property-preserving optimization [2].

Chiral Chromatography and Enantioselective Synthesis

The compound's single stereogenic center at the carbon linking the 2,4-dichlorophenyl ring and the methyl group provides a defined challenge for chiral separation method development [1]. Unlike the achiral 2-(2,4-dichlorophenyl)ethanamine (CAS 52516-13-9) or GW-842166X, which lack stereocenters on their 2,4-dichlorophenyl linkage, this compound enables systematic evaluation of chiral stationary phases, mobile phase conditions, and enantiomeric excess determination protocols relevant to the broader class of α-substituted 2,4-dichlorobenzylamines . The commercial availability at ≥98% purity supports reproducible analytical method validation [2].

Pharmacophore Mapping Across GPCR Subtypes

The compound serves as a structurally simplified surrogate for pharmacophore mapping studies aimed at dissecting the contribution of the tetrahydropyran ether oxygen and the chiral ethanamine linker to receptor recognition, independent of the amide, pyrazole, or pyrimidine functionalities present in GW-842166X and rimonabant [1]. Its reduced complexity (5 rotatable bonds vs. 7 for GW-842166X; 1 HBD/HBA vs. ≥2/4 for drug-like analogs) reduces the conformational search space in docking and molecular dynamics simulations, potentially yielding cleaner structure-activity relationship interpretations [2].

Application

Selection Property

Validation Focus

CNS-penetrant lead generation

Predicted logP/tPSA window

Brain penetration assay validation

Fragment-to-lead elaboration

Lead-like MW and atom count

Synthetic derivatization assessment

Chiral method development

Single stereogenic center

Enantioselective separation optimization

GPCR pharmacophore mapping

Reduced complexity scaffold

Subtype selectivity screening studies

• [1] ZINC Database. ZINC000010435753. logP 4.424, tPSA 25 Ų, HBD 1, HBA 1, MW 288.218, rotatable bonds 5. View Source
• [2] CIRS Group. Structural data including InChI and InChIKey for CAS 1384607-68-4; LeYan purity specification ≥98%. View Source